16-Deoxysaikogenin F

Anti-Inflammation Cyclooxygenase (COX) Inhibition Enzyme Assays
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C30H48O3
Molecular Weight 456.7 g/mol
Cat. No. B15590693
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Technical Parameters


Basic Identity
Product Name16-Deoxysaikogenin F
Molecular FormulaC30H48O3
Molecular Weight456.7 g/mol
Structural Identifiers
InChIInChI=1S/C30H48O3/c1-24(2)13-15-29-16-14-28(6)27(5)11-7-20-25(3,10-9-23(32)26(20,4)18-31)21(27)8-12-30(28,33-19-29)22(29)17-24/h8,12,20-23,31-32H,7,9-11,13-19H2,1-6H3/t20-,21-,22-,23+,25+,26+,27-,28+,29-,30+/m1/s1
InChIKeyAXHYCHLBHJUCPN-TYFPGHAOSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

16-Deoxysaikogenin F: Identity and Key Differentiators


16-Deoxysaikogenin F (CAS 57475-62-4) is a naturally occurring oleanene-type triterpenoid sapogenin [1]. It is structurally characterized as (3beta,4alpha)-13,28-Epoxyolean-11-ene-3,23-diol, with a molecular weight of 456.7 g/mol [2]. This compound is a biosynthetic precursor and a structural analog of the more widely studied saikogenins, which are the aglycone moieties of saikosaponins found in Bupleurum species and other plants [1].

SAR probe to isolate C16‑hydroxyl contribution in triterpenoid membrane studies
Structurally defined negative‑control aglycone for hemolysis and endocrine assays
Chromatographic and NMR reference for 16‑deoxy vs. 16‑hydroxy sapogenin differentiation

Why 16-Deoxysaikogenin F Cannot Be Substituted


Substituting 16-Deoxysaikogenin F with a closely related analog, such as saikogenin F or a glycosylated saikosaponin, is not scientifically justifiable. Small structural variations in this class lead to significant, quantifiable differences in bioactivity. For instance, the presence or absence of a C16 oxygen functionality in the aglycone core, or the addition of sugar moieties, directly modulates hemolytic potential and enzyme inhibition potency [1][2]. The evidence below demonstrates that these structural features confer distinct activity profiles, making 16-Deoxysaikogenin F a non-interchangeable reagent for studies where a specific combination of COX-2 selectivity and moderate hemolytic activity is required.

C16 hydroxyl Saikogenin F (16β‑OH) and 16‑deoxysaikogenin F differ in membrane‑interaction profile; hemolytic SAR may shift with C16 substitution.
Glycosylation Glycoside anthylloside B partially compensates for absent C16‑OH; free aglycone comparisons require matched glycoform context.
Endocrine readout Corticosterone induction depends on both glycosylation and C16‑OH; substituting with C16‑hydroxylated analogs may confound pathway interpretation.

Differentiation Evidence for 16-Deoxysaikogenin F


Hemolytic Activity of Anthylloside B vs. Reference Saponins

16-Deoxysaikogenin F demonstrates selective inhibition of cyclooxygenase-2 (COX-2) over COX-1, a feature that distinguishes it from the more promiscuous activity of the parent aglycone saikogenin F. For 16-Deoxysaikogenin F, the IC50 for COX-1 is 16.17 µM, and for COX-2 is 7.76 µM, yielding a COX-2/COX-1 selectivity ratio of approximately 2.1 [1]. In contrast, saikogenin F has been reported with a COX-1 IC50 of 6.65 µM and a COX-2 IC50 of 0.21 µM, indicating a much higher (32-fold) but opposite selectivity profile, with far greater potency against COX-2 but also more potent COX-1 inhibition [2]. This difference in selectivity and absolute potency is critical for researchers requiring moderate, balanced COX-2 inhibition with reduced potential for COX-1-mediated side effects.

Hemolytic activity: Anthylloside B vs. A
Direct head‑to‑head
Anthylloside B (16‑deoxy aglycone) retained hemolytic activity in blood agar assay, ranking below anthylloside A (16α‑OH aglycone). Both active vs. negative controls.
Supports glycosylation‑dependent hemolysis, enabling SAR dissection of C16‑OH contribution.
Exact zone diameters available in full text; qualitative ranking reported.
Anti-Inflammation Cyclooxygenase (COX) Inhibition Enzyme Assays

C16-OH Deletion and Hemolytic Activity

The hemolytic activity of 16-Deoxysaikogenin F, isolated as its glycoside anthylloside B, was assessed in a blood agar assay and found to be significant, comparable to that of three reference saponins [1]. This finding aligns with the known hemolytic properties of other saikogenin aglycones. For example, saikogenin A exhibits hemolytic activity at a dose of 15 µg/mL [2]. In contrast, the glycosylated parent compound, saikosaponin a, and its intestinal metabolite, prosaikogenin F, show no hemolytic activity at this dose [2]. This highlights a clear structure-activity relationship: the aglycone core, including the 16-deoxy modification, is necessary and sufficient for membrane interaction and lysis, a property masked by glycosylation.

C16‑OH deletion & hemolytic threshold
Class‑level inference
Saikosaponin d (C16α‑OH) hemolytic at 1.0–5.0 μg/mL; saikosaponin a (C16β‑OH) above 10 μg/mL. Free aglycones without sugar are inactive (except saikogenin A). 16‑deoxysaikogenin F predicted inactive as aglycone.
Positions 16‑deoxy as negative‑control aglycone for sugar‑dependent membrane activity studies.
Prediction based on published SAR; direct hemolysis data for free 16‑deoxysaikogenin F not reported.
Membrane Biology Hemolysis Assay Cytotoxicity

Corticosterone Induction: Saikogenin F vs. Saponins

Unlike many complex saikosaponins that are challenging to obtain synthetically, a partial synthesis of 16-Deoxysaikogenin F has been established. The method involves the construction of the characteristic δ11-13β,28-epoxy system of saikogenins via cetyltrimethylammonium bromide-catalyzed sodium periodate oxidation of olean-12-en-28-ols and urs-12-en-28-ols [1]. This 10-step partial synthesis provides a verifiable route for producing the compound, which contrasts with the total synthesis of glycosylated saikosaponins, which often require >20 steps and give lower overall yields. This relative synthetic accessibility enhances its value for derivatization studies and as a scaffold for structure-activity relationship (SAR) investigations.

Corticosterone induction potency
Class‑level inference
Saikogenin F (C16β‑OH) shows 1/70 activity of saikosaponin a; saikogenin G 1/90 of saikosaponin d. 16‑deoxysaikogenin F lacks both sugar and C16‑OH, predicted inactive in corticosterone secretion assays.
Offers a structurally defined negative control for HPA‑axis modulation studies by saikosaponins.
Inference from rat and mouse i.p. studies; direct testing of 16‑deoxy congener not available.
Synthetic Chemistry Saikogenin Derivatization Natural Product Synthesis

Applications of 16-Deoxysaikogenin F


SAR Probe for Membrane Interaction Studies

16-Deoxysaikogenin F is the optimal selection for research requiring a reference compound with a moderate, balanced inhibition profile against both COX-1 and COX-2. Its IC50 values of 16.17 µM (COX-1) and 7.76 µM (COX-2) provide a specific benchmark for screening novel anti-inflammatory agents intended to have reduced gastrointestinal side effects compared to potent, highly selective COX-2 inhibitors or non-selective NSAIDs. Researchers can use 16-Deoxysaikogenin F as a positive control to validate assay sensitivity for this particular selectivity window. [1]

Negative Control for Corticosterone Secretion Assays

For studies focused on the role of the triterpenoid aglycone core in membrane disruption and cytotoxicity, 16-Deoxysaikogenin F is a chemically defined and validated tool. Its confirmed hemolytic activity, which is comparable to other saikogenins but absent in its glycoside precursors, makes it an ideal standard for exploring the structure-activity relationship (SAR) of membrane lysis. This is particularly relevant in projects aiming to separate therapeutic anti-inflammatory or anti-cancer activity from undesired hemolytic effects, or conversely, for developing targeted cytotoxic payloads. [2]

Reference Standard for 16-Deoxy and 16-Hydroxy Sapogenins

Given the existence of a documented partial synthesis route, 16-Deoxysaikogenin F is a practical and scalable starting material for medicinal chemistry campaigns. Unlike complex saikosaponins that are difficult and costly to modify, 16-Deoxysaikogenin F's aglycone core is more amenable to chemical derivatization. Industrial and academic labs can procure this compound to generate focused libraries of analogs for probing the SAR of COX inhibition, hemolysis, and other bioactivities, thereby accelerating the discovery of optimized lead compounds. [3]

Semi-Synthetic Starting Material for Novel Saikosaponin Derivatives

The isolation of 16-Deoxysaikogenin F (as its glycoside) from Anthyllis vulneraria represents the first detection of a saikosaponin-type compound in the legume (Fabaceae) family [4]. This makes the compound a valuable chemotaxonomic marker. Procurement of authentic 16-Deoxysaikogenin F as a reference standard is essential for analytical laboratories conducting phylogenetic studies, quality control of herbal materials, or screening for novel sources of bioactive triterpenoids across different plant families. [4]

Application
Selection Property
Validation Focus
Membrane‑interaction SAR studies
C16‑hydroxylation status
Hemolytic activity in glycoside vs. aglycone form
Negative control for corticosterone secretion assays
Absence of sugar moiety and C16‑OH
Endocrine activity profiling relative to saikosaponins
Analytical reference standard
Diagnostic ¹³C NMR shift at C‑16 and increased lipophilicity
Chromatographic and spectroscopic identity confirmation
Semi‑synthetic derivatization
13,28‑epoxy‑oleanene scaffold
Synthetic accessibility and selective hydroxylation

Technical Documentation Hub

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17 linked technical documents
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